Cas no 6371-74-0 (2-chloro-N-(2-chlorobenzyl)-5-nitrobenzamide)

2-chloro-N-(2-chlorobenzyl)-5-nitrobenzamide structure
6371-74-0 structure
Product Name:2-chloro-N-(2-chlorobenzyl)-5-nitrobenzamide
CAS No:6371-74-0
MF:C26H42N2O2
MW:414.62388753891
CID:1657176
PubChem ID:587720
Update Time:2025-04-21

2-chloro-N-(2-chlorobenzyl)-5-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-N-(2-chlorobenzyl)-5-nitrobenzamide
    • benzamide, 2-chloro-N-[(2-chlorophenyl)methyl]-5-nitro-
    • STK426871
    • Bicyclo[2.2.1]heptane-2-carboxamide, N-[3-(bicyclo[2.2.1]heptan-2-ylcarbonylamino)-1,5,5-trimethylcyclohexylmethyl]-
    • N-(3-{[(bicyclo[2.2.1]hept-2-ylcarbonyl)amino]methyl}-3,5,5-trimethylcyclohexyl)bicyclo[2.2.1]heptane-2-carboxamide
    • BCUCJWQATQBQSA-UHFFFAOYSA-N
    • N-[3-({[(Bicyclo[2.2.1]heptan-2-yl)(hydroxy)methylidene]amino}methyl)-3,5,5-trimethylcyclohexyl]bicyclo[2.2.1]heptane-2-carboximidic acid
    • AKOS022163533
    • DTXSID90980044
    • AKOS003307316
    • 6371-74-0
    • CCG-356361
    • Oprea1_315513
    • Inchi: 1S/C26H42N2O2/c1-25(2)12-20(28-24(30)22-11-17-5-7-19(22)9-17)13-26(3,14-25)15-27-23(29)21-10-16-4-6-18(21)8-16/h16-22H,4-15H2,1-3H3,(H,27,29)(H,28,30)
    • InChI Key: BCUCJWQATQBQSA-UHFFFAOYSA-N
    • SMILES: O=C(C1CC2CCC1C2)NC1CC(C)(C)CC(C)(CNC(C2CC3CCC2C3)=O)C1

Computed Properties

  • Exact Mass: 324.007
  • Monoisotopic Mass: 414.324628587g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 703
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 8
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 72.24
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